Cas no 924868-81-5 (Methyl 2,5-difluoro-4-nitrobenzoate)

Methyl 2,5-difluoro-4-nitrobenzoate structure

924868-81-5 structure

Product Name:Methyl 2,5-difluoro-4-nitrobenzoate

CAS No:924868-81-5

MF:C₈H₅F₂NO₄

MW:217.126409292221

MDL:MFCD08689670

CID:1027430

PubChem ID:18526058

Update Time:2024-10-26

Methyl 2,5-difluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2,5-difluoro-4-nitrobenzoate
- Benzoicacid,2,5-difluoro-4-nitro-,Methylester
- Methyl 2,5-difluoro-4-nitrobenzenecarboxylate
- Benzoic acid, 2,5-difluoro-4-nitro-, Methyl ester
- methyl2,5-Difluoro-4-nitrobenzoate
- XBUVRWIIEREYFL-UHFFFAOYSA-N
- SBB095362
- 5629AC
- methyl-2,5-difluoro-4-nitrobenzoate
- AM62248
- ST24047582
- 2,5-Difluoro-4-nitrobenzoic acid methyl ester
- DB-351805
- SY239387
- AA-0713
- 924868-81-5
- DTXSID50594727
- CS-0105539
- SCHEMBL1560111
- J-521898
- AKOS005071566
- 2,5-difluoro-4-nitro-benzoic acid methyl ester
- MFCD08689670
- MDL： MFCD08689670
- Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-6(10)7(11(13)14)3-5(4)9/h2-3H,1H3
- InChI Key： XBUVRWIIEREYFL-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CC([N+](=O)[O-])=C(F)C=1)OC

Computed Properties

Exact Mass: 217.01866396g/mol
Monoisotopic Mass: 217.01866396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 1.8

Experimental Properties

Boiling Point: 318.3°C at 760 mmHg

Methyl 2,5-difluoro-4-nitrobenzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Methyl 2,5-difluoro-4-nitrobenzoate Pricemore >>

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Chemenu	CM255799-5g	Methyl 2,5-difluoro-4-nitrobenzoate	924868-81-5	95%	5g	$262	2021-06-16
Chemenu	CM255799-10g	Methyl 2,5-difluoro-4-nitrobenzoate	924868-81-5	95%	10g	$421	2021-06-16
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Chemenu	CM255799-10g	Methyl 2,5-difluoro-4-nitrobenzoate	924868-81-5	95%	10g	$421	2022-05-27
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Apollo Scientific	PC8637-1g	Methyl 2,5-difluoro-4-nitrobenzoate	924868-81-5		1g	£15.00	2025-02-22
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Methyl 2,5-difluoro-4-nitrobenzoate Production Method

Production Method 1

116465-48-6

924868-81-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol , Water ; overnight, rt → reflux; reflux → rt

Reference

: Preparation of indolin-2-one, benzimidazol-2-one and benzoxazol-2-one compounds as inhibitors of serine palmitoyltransferase

, World Intellectual Property Organization, , ,

Production Method 2

116465-48-6

924868-81-5

Reaction Conditions

1.1 Reagents: Sulfuric acid ; overnight, 65 °C

Reference

: Preparation of 1H-benzimidazole-6-carboxylic acid derivatives as glucagon-like peptide-1 receptor (GLP-1R) agonists and uses thereof

, World Intellectual Property Organization, , ,

Production Method 3

116465-48-6

924868-81-5

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; rt; 5 h, reflux

Reference

: Preparation of 5,6-dihydro-1,2,4-triazine compounds as GLP-1 receptor agonist

, China, , ,

Production Method 4

116465-48-6

924868-81-5

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Methanol ; rt; 5 h, reflux

Reference

: Preparation of indole carboxamide derivatives as P2X7 receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 5

116465-48-6

924868-81-5

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Methanol ; 5 h, reflux

Reference

: Preparation of indole carboxamide derivatives as P2x7 receptor antagonists

, World Intellectual Property Organization, , ,

Methyl 2,5-difluoro-4-nitrobenzoate Raw materials

2,5-Difluoro-4-nitrobenzoic acid

Methyl 2,5-difluoro-4-nitrobenzoate Preparation Products

Methyl 2,5-difluoro-4-nitrobenzoate (924868-81-5)

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